N-cyclohexyl-2-hydroxy-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide

• IUPAC Name: N-cyclohexyl-2-hydroxy-9-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide
• InChI: InChI=1S/C16H19N3O3/c1-10-6-5-9-19-13(10)18-15(21)12(16(19)22)14(20)17-11-7-3-2-4-8-11/h5-6,9,11,21H,2-4,7-8H2,1H3,(H,17,20)
• InChI Key: FAPJRGDPTWVTTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C(=O)NC3CCCCC3)O
• Molecular Formula: C16H19N3O3
• DSSTOX Substance ID: DTXSID301321446
• Molecular Weight: 301.34 g/mol
• Solubility: 5.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 886893-82-9

Description

The compound belongs to the class of pyrido[1,2-a]pyrimidinones. These are bicyclic compounds containing a pyridine ring fused to a pyrimidinone ring. The pyrimidinone ring is a six-membered heterocycle made up of four carbon atoms, one nitrogen atom, and one oxygen atom, and it contains a ketone group (C=O) at the 4-position and a hydroxy group (OH) at the 2-position. The prefix “N-cyclohexyl-” indicates that a cyclohexyl group, a six-membered ring of carbon atoms, is attached to the nitrogen atom of the pyrimidinone ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the fused pyridine and pyrimidinone rings, with various substituents at different positions. The exact structure would depend on the positions of the hydroxy, methyl, and cyclohexyl groups.

Chemical Reactions Analysis

In general, pyrido[1,2-a]pyrimidinones can undergo various chemical reactions. For example, it has been shown that the alkylation of 2-methyl-9-hydroxy-4H-pyrido[1,2-a]pyrimidin-4-one takes place at the oxygen atom, but electrophilic substitution takes place mainly at position 8 of the molecule.

Future Directions

The future directions for research on this compound would depend on its biological activity and potential applications. If it shows promising biological activity, future research could focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy in preclinical and clinical studies.